molecular formula C13H20NO5PS B8498994 5-Butoxy-2-cyanothiophen-3-yl diethyl phosphate CAS No. 61124-97-8

5-Butoxy-2-cyanothiophen-3-yl diethyl phosphate

Cat. No.: B8498994
CAS No.: 61124-97-8
M. Wt: 333.34 g/mol
InChI Key: ITCIENINGSRYEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Butoxy-2-cyanothiophen-3-yl diethyl phosphate is a useful research compound. Its molecular formula is C13H20NO5PS and its molecular weight is 333.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

61124-97-8

Molecular Formula

C13H20NO5PS

Molecular Weight

333.34 g/mol

IUPAC Name

(5-butoxy-2-cyanothiophen-3-yl) diethyl phosphate

InChI

InChI=1S/C13H20NO5PS/c1-4-7-8-16-13-9-11(12(10-14)21-13)19-20(15,17-5-2)18-6-3/h9H,4-8H2,1-3H3

InChI Key

ITCIENINGSRYEX-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=CC(=C(S1)C#N)OP(=O)(OCC)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

7.7 g of potassium carbonate and 8.6 g of O,O-diethyl chlorophosphate were added to a solution of 11 g of 2-cyano-3-hydroxy-5-n-butoxy-thiophene in 150 ml of acetonitrile and the mixture was stirred for 16 hours at room temperature and was then filtered. The filtrate was evaporated to dryness and the residue was taken up in ethyl ether. The ether phase was washed with an aqueous solution of 100 g/l of sodium chloride and then with an aqueous 0.1N sodium hydroxide solution containing 100 g/l of sodium chloride. The solution was dried, treated with activated carbon, filtered and evaporated to dryness under reduced pressure to obtain 15.5 g of 2-cyano-3-(diethoxyphosphoryloxy)-5-n-butoxy-thiophene with a refractive index of nD20 = 1.500.
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7.7 g
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8.6 g
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11 g
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150 mL
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solvent
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Synthesis routes and methods II

Procedure details

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